4-(4-Pyridin-4-ylsulfanylphenoxy)quinazoline

• IUPAC Name: 4-(4-pyridin-4-ylsulfanylphenoxy)quinazoline
• InChI: InChI=1S/C19H13N3OS/c1-2-4-18-17(3-1)19(22-13-21-18)23-14-5-7-15(8-6-14)24-16-9-11-20-12-10-16/h1-13H
• InChI Key: RXKJYOIIPHSNEW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NC=N2)OC3=CC=C(C=C3)SC4=CC=NC=C4
• Molecular Formula: C19H13N3OS
• Molecular Weight: 331.4 g/mol

Description

4-(4-Pyridin-4-ylsulfanylphenoxy)quinazoline is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 4-(4-Pyridin-4-ylsulfanylphenoxy)quinazoline involves its interaction with the active site of target enzymes, such as PKC and PDE. This compound binds to the active site of these enzymes and inhibits their activity, leading to the modulation of downstream signaling pathways. The inhibition of PKC by 4-(4-Pyridin-4-ylsulfanylphenoxy)quinazoline has been shown to result in the induction of apoptosis in cancer cells, while the inhibition of PDE has been shown to enhance the vasodilatory effects of nitric oxide in the cardiovascular system.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(4-Pyridin-4-ylsulfanylphenoxy)quinazoline have been extensively studied. This compound has been found to exhibit potent inhibitory activity against PKC and PDE, leading to the modulation of downstream signaling pathways. The inhibition of PKC by 4-(4-Pyridin-4-ylsulfanylphenoxy)quinazoline has been shown to result in the induction of apoptosis in cancer cells, while the inhibition of PDE has been shown to enhance the vasodilatory effects of nitric oxide in the cardiovascular system. Additionally, this compound has been found to exhibit potent antiproliferative and anti-inflammatory activities.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(4-Pyridin-4-ylsulfanylphenoxy)quinazoline in lab experiments include its potent inhibitory activity against PKC and PDE, its ability to modulate downstream signaling pathways, and its potential therapeutic benefits in the treatment of cancer and cardiovascular diseases. However, there are also limitations associated with the use of this compound in lab experiments, such as its potential toxicity and the need for further studies to fully elucidate its mechanism of action and potential side effects.

Future Directions

There are several future directions for the study of 4-(4-Pyridin-4-ylsulfanylphenoxy)quinazoline. These include the development of more efficient synthesis methods, the elucidation of its mechanism of action and potential side effects, the identification of new targets for its inhibitory activity, and the evaluation of its potential therapeutic benefits in preclinical and clinical studies. Additionally, the use of this compound in combination with other drugs or therapies may enhance its efficacy and reduce potential side effects. Overall, the study of 4-(4-Pyridin-4-ylsulfanylphenoxy)quinazoline has the potential to lead to the development of new treatments for cancer and cardiovascular diseases.

Synthesis Methods

The synthesis of 4-(4-Pyridin-4-ylsulfanylphenoxy)quinazoline has been achieved using different methods. One of the most common methods involves the reaction between 4-mercaptopyridine and 4-chloroquinazoline in the presence of a base. The reaction results in the formation of 4-(4-Pyridin-4-ylsulfanylphenoxy)quinazoline as a yellow solid. Other methods involve the use of different starting materials and reagents, such as 4-iodopyridine and 4-bromophenol.

Scientific Research Applications

4-(4-Pyridin-4-ylsulfanylphenoxy)quinazoline has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound has been found to exhibit potent inhibitory activity against certain enzymes, such as protein kinase C (PKC) and phosphodiesterase (PDE). PKC is a key enzyme involved in the regulation of cell growth and differentiation, while PDE is involved in the regulation of cyclic nucleotide signaling pathways. Inhibition of these enzymes by 4-(4-Pyridin-4-ylsulfanylphenoxy)quinazoline has been shown to have potential therapeutic benefits, such as in the treatment of cancer and cardiovascular diseases.